Cas no 1245806-72-7 (1-cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride)

1-Cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical applications. Its reactive sulfonyl chloride group enables efficient incorporation into more complex molecules, particularly in the development of sulfonamide-based compounds. The cyclopentyl and methyl substituents enhance steric and electronic properties, offering selectivity in coupling reactions. This compound is valued for its stability under controlled conditions and its utility in constructing heterocyclic frameworks. Suitable for use in medicinal chemistry and agrochemical research, it provides a reliable route to functionalized pyrazole derivatives with potential bioactive properties. Proper handling under inert conditions is recommended due to its moisture sensitivity.

1-cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride structure

1245806-72-7 structure

Product Name:1-cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride

CAS No:1245806-72-7

MF:C₉H₁₃ClN₂O₂S

MW:248.729719877243

MDL:MFCD15976294

CID:3160209

PubChem ID:50896624

Update Time:2025-06-08

1-cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride
- 2-cyclopentyl-5-methylpyrazole-3-sulfonyl chloride
- 1-cyclopentyl-3-methyl-1h-pyrazole-5-sulfonylchloride
- STL584277
- VZB80672
- CS-0241319
- DTXSID501207399
- G50287
- 899-928-4
- EN300-232350
- AKOS005169340
- 1245806-72-7
- MFCD15976294
- MDL： MFCD15976294
- Inchi： 1S/C9H13ClN2O2S/c1-7-6-9(15(10,13)14)12(11-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
- InChI Key： JJPKWCSOOOBIPT-UHFFFAOYSA-N
- SMILES： ClS(C1=CC(C)=NN1C1CCCC1)(=O)=O

Computed Properties

Exact Mass: 248.0386265Da
Monoisotopic Mass: 248.0386265Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 60.3Å²

1-cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB502048-100 mg	1-Cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride; 95%	1245806-72-7		100MG	€253.70	2022-03-01
abcr	AB502048-250 mg	1-Cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride; 95%	1245806-72-7		250MG	€343.00	2022-03-01
abcr	AB502048-500 mg	1-Cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride; 95%	1245806-72-7		500MG	€475.60	2022-03-01
abcr	AB502048-1 g	1-Cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride; 95%	1245806-72-7		1g	€609.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311989-50mg	1-Cyclopentyl-3-methyl-1h-pyrazole-5-sulfonyl chloride	1245806-72-7	95%	50mg	￥5238.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311989-100mg	1-Cyclopentyl-3-methyl-1h-pyrazole-5-sulfonyl chloride	1245806-72-7	95%	100mg	￥6757.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311989-250mg	1-Cyclopentyl-3-methyl-1h-pyrazole-5-sulfonyl chloride	1245806-72-7	95%	250mg	￥9659.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311989-500mg	1-Cyclopentyl-3-methyl-1h-pyrazole-5-sulfonyl chloride	1245806-72-7	95%	500mg	￥14040.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311989-1g	1-Cyclopentyl-3-methyl-1h-pyrazole-5-sulfonyl chloride	1245806-72-7	95%	1g	￥21016.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311989-2.5g	1-Cyclopentyl-3-methyl-1h-pyrazole-5-sulfonyl chloride	1245806-72-7	95%	2.5g	￥25963.00	2024-08-09

1-cyclopentyl-3-methyl-1H-pyrazole-5-sulfonyl chloride Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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